Cas no 194659-03-5 (Ruthenium,dichloro(3-methyl-2-buten-1-ylidene)bis(tricyclohexylphosphine)-, (SP-5-31)-)
Ruthenium,dichloro(3-methyl-2-buten-1-ylidene)bis(tricyclohexylphosphine)-, (SP-5-31)- Chemical and Physical Properties
Names and Identifiers
-
- Ruthenium,dichloro(3-methyl-2-buten-1-ylidene)bis(tricyclohexylphosphine)-, (SP-5-31)-
- dichloro(3-methylbut-2-enylidene)ruthenium,tricyclohexylphosphane
- 3-ME-2-BUTENYLIDENEBIS(TRICYCLOHEXYLPHOSPHINE)DICHLORORUTHE.
- Bis(tricyclohexylphosphine)isopentenylidene ruthenium dichloride
- dichloro(3-methyl-1,2-butenylidene)bis(tricyclohexylphosphine)ruthenium(II)
- Dichloro(3-methyl-2-butenylidene)bis(tricyclohexylphosphine)ruthenium(II)
- Grubbs Catalyst 801
- ruthenium(II) dichloro(3-methyl-1,2-butenylidene)bis(tricyclohexylphosphine)
- Grubbs catalyst 3-methyl-2-butenylidene
- DICHLORO(3-METHYL-2-BUTENYLIDENE)BIS &
- Bistricyclohexylphosphinemethylbutenylidenerutheniumdich
- 3-Methyl-2-butenylidene-bis(tricyclohexylphosphine)dichlororuthenium
- Dichloro(3-methyl-2-butenylidene)bis(tricyclohexylphosphine)ruthenium
- 3-Methyl-2-butenylidene-bis(tricyclohexylphosphine)ruthenium dichloride
- Grubbs catalyst 3-methyl-2-butenylidene, Dichloro(3-methyl-2-butenylidene)bis(tricyclohexylphosphine)ruthenium, 3-Methyl-2-butenylidene-bis(tricyclohexylphosphine)ruthenium dichloride
- DTXSID50449465
- 194659-03-5
- SCHEMBL2228825
- J-012602
- dichloro(3-methylbut-2-enylidene)ruthenium;tricyclohexylphosphane
-
- Inchi: 1S/2C18H33P.C5H8.2ClH.Ru/c2*1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;1-4-5(2)3;;;/h2*16-18H,1-15H2;1,4H,2-3H3;2*1H;/q;;;;;+2/p-2
- InChI Key: INCDKKABOVOFIV-UHFFFAOYSA-L
- SMILES: [Ru](=C/C=C(\C)/C)(Cl)Cl.P(C1CCCCC1)(C1CCCCC1)C1CCCCC1.P(C1CCCCC1)(C1CCCCC1)C1CCCCC1
Computed Properties
- Exact Mass: 800.36900
- Monoisotopic Mass: 800.368622g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 46
- Rotatable Bond Count: 7
- Complexity: 320
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Color/Form: Dark purple powder
- Melting Point: 160-165 °C(lit.)
- PSA: 27.18000
- LogP: 15.82790
- Solubility: Not determined
Ruthenium,dichloro(3-methyl-2-buten-1-ylidene)bis(tricyclohexylphosphine)-, (SP-5-31)- Security Information
- Hazardous Material transportation number:UN1325 - class 4.1 - PG 2 - Flammable solids, organic, n.o.s., HI: all
- WGK Germany:3
- Safety Instruction: S22; S24/25
Ruthenium,dichloro(3-methyl-2-buten-1-ylidene)bis(tricyclohexylphosphine)-, (SP-5-31)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 908614-100MG |
Grubbs Catalyst? M103 |
194659-03-5 | 100MG |
¥1595.53 | 2022-02-23 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 908614-1G |
Grubbs Catalyst? M103 |
194659-03-5 | 1G |
¥4017.27 | 2022-02-23 |
Ruthenium,dichloro(3-methyl-2-buten-1-ylidene)bis(tricyclohexylphosphine)-, (SP-5-31)- Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on Ruthenium,dichloro(3-methyl-2-buten-1-ylidene)bis(tricyclohexylphosphine)-, (SP-5-31)-
Recent Advances in Ruthenium-Based Complexes: A Focus on 194659-03-5 and Ruthenium,dichloro(3-methyl-2-buten-1-ylidene)bis(tricyclohexylphosphine)-, (SP-5-31)-
The chemical compound with the CAS number 194659-03-5, also known as Ruthenium,dichloro(3-methyl-2-buten-1-ylidene)bis(tricyclohexylphosphine)-, (SP-5-31)-, has garnered significant attention in the field of chemical biology and medicinal chemistry. This ruthenium-based complex is part of a broader class of organometallic compounds that exhibit unique catalytic and biological properties. Recent studies have explored its potential applications in anticancer therapies, catalysis, and as a tool for probing biological systems.
One of the key areas of research involving this compound is its role in anticancer drug development. Ruthenium complexes are known for their ability to interact with DNA and proteins, making them promising candidates for targeted cancer therapies. Preliminary studies on 194659-03-5 have demonstrated its ability to induce apoptosis in cancer cell lines, with a particular focus on its mechanism of action and selectivity compared to traditional platinum-based drugs. The compound's stability and solubility in biological systems are also under investigation to optimize its pharmacokinetic properties.
In addition to its therapeutic potential, Ruthenium,dichloro(3-methyl-2-buten-1-ylidene)bis(tricyclohexylphosphine)-, (SP-5-31)-, has been studied for its catalytic properties. Recent publications highlight its efficiency in olefin metathesis reactions, a process critical in polymer chemistry and organic synthesis. The compound's unique ligand structure, featuring tricyclohexylphosphine groups, contributes to its stability and reactivity under various conditions, making it a valuable tool for synthetic chemists.
Further research has also explored the compound's interactions with biological macromolecules. Advanced spectroscopic techniques, such as NMR and X-ray crystallography, have been employed to elucidate the binding modes of 194659-03-5 with DNA and proteins. These studies provide insights into the compound's molecular recognition properties, which are crucial for designing more effective and selective therapeutic agents.
Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as toxicity, bioavailability, and resistance mechanisms need to be addressed through comprehensive preclinical studies. Ongoing research aims to modify the ligand framework of Ruthenium,dichloro(3-methyl-2-buten-1-ylidene)bis(tricyclohexylphosphine)-, (SP-5-31)-, to enhance its therapeutic index and reduce off-target effects.
In conclusion, the ruthenium complex 194659-03-5 represents a versatile and promising candidate in both medicinal and catalytic applications. Continued research into its mechanisms and optimization of its properties will be essential for realizing its full potential in the chemical and biomedical fields.
194659-03-5 (Ruthenium,dichloro(3-methyl-2-buten-1-ylidene)bis(tricyclohexylphosphine)-, (SP-5-31)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)